Cas no 1894891-80-5 (2-Propynoic acid, 3-(1-methyl-2-piperidinyl)-, methyl ester)

• Product Name: 2-Propynoic acid, 3-(1-methyl-2-piperidinyl)-, methyl ester
• CAS No: 1894891-80-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5295879
• Update Time: 2025-11-06

2-Propynoic acid, 3-(1-methyl-2-piperidinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(1-methyl-2-piperidinyl)-, methyl ester

• Inchi： 1S/C10H15NO2/c1-11-8-4-3-5-9(11)6-7-10(12)13-2/h9H,3-5,8H2,1-2H3
• InChI Key： WXZMEOKWWOPBLU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1CCCCN1C

Additional information on 2-Propynoic acid, 3-(1-methyl-2-piperidinyl)-, methyl ester

2-Propynoic Acid, 3-(1-Methyl-2-Piperidinyl)-, Methyl Ester

2-Propynoic acid, 3-(1-methyl-2-piperidinyl)-, methyl ester is a compound with the CAS number 1894891-80-5. This compound belongs to the class of organic compounds known as esters, specifically derived from 2-propynoic acid. The structure of this compound features a methyl ester group attached to a piperidine ring, which is substituted at the 2-position with a methyl group. This unique combination of functional groups and ring structures makes it a subject of interest in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-propynoic acid, 3-(1-methyl-2-piperidinyl)-, methyl ester typically involves multi-step organic reactions. One common approach is the alkylation of a piperidine derivative followed by esterification with 2-propynoic acid. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported in the literature to facilitate the construction of complex piperidine derivatives with high precision.

In terms of applications, this compound exhibits potential as a building block in drug discovery. Its piperidine ring is known to interact with various biological targets, such as GPCRs and kinases, due to its ability to form hydrogen bonds and π-π interactions. Recent studies have explored its role as a lead compound in anti-inflammatory and anti-cancer drug development. For example, researchers have demonstrated that analogs of this compound can inhibit COX-2 enzymes, which are key players in inflammation and pain signaling.

Another area of interest lies in its use as a precursor for advanced materials. The methyl ester group can be readily converted into other functional groups, enabling the synthesis of polymers with tailored properties. For instance, polyesters derived from this compound have shown promise in biodegradable packaging materials due to their enhanced mechanical strength and thermal stability.

From an environmental perspective, the biodegradation pathways of 2-propynoic acid, 3-(1-methyl-2-piperidinyl)-, methyl ester have been studied to assess its ecological impact. Research indicates that under aerobic conditions, this compound undergoes hydrolysis to form 2-propynoic acid and the corresponding piperidine derivative. These degradation products are further metabolized by microorganisms, suggesting that it has a relatively low environmental footprint compared to other synthetic compounds.

Looking ahead, ongoing research is focused on optimizing the synthesis and exploring novel applications of this compound. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in its utilization across diverse sectors. As our understanding of its chemical properties and biological interactions deepens, 2-propynoic acid, 3-(1-methyl-2-piperidinyl)-, methyl ester is poised to play an increasingly important role in modern chemistry.